Cas no 1595-11-5 (2-Butyltoluene)

2-Butyltoluene Properties

Names and Identifiers

• Benzene,1-butyl-2-methyl-
• O-BUTYLTOLUENE
• 1-Butyl-2-methylbenzene
• 2-Butyltoluene
• 1-Methyl-2-butylbenzene
• 1-Methyl-2-n-Butylbenzene
• Toluene, o-butyl-
• Benzene, butylmethyl-
• 27458-20-4
• 1595-11-5
• Benzene, 1-butyl-2-methyl-
• 1-butyl-2-methyl-benzene
• BUTYLTOLUENE
• NUJILYKLNKQOOX-UHFFFAOYSA-N
• o-Butyltoluene [UN2667] [Keep away from food]
• DTXSID4074273
• +Expand

• InChIKey： NUJILYKLNKQOOX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16/c1-3-4-8-11-9-6-5-7-10(11)2/h5-7,9H,3-4,8H2,1-2H3
• SMILES： CCCCC1=CC=CC=C1C

Computed Properties

• Exact Mass: 148.12528
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 148.125200510g/mol
• Heavy Atom Count: 11
• Complexity: 96.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.4940
• Boiling Point: 208°C
• Melting Point: -44.72°C (estimate)
• Density: 0.8670